Cas no 1082453-55-1 (2-Cyclobutylpropanoic acid)

• Product Name: 2-Cyclobutylpropanoic acid
• CAS No: 1082453-55-1
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD09908184
• CID: 1084599
• PubChem ID: 23360961
• Update Time: 2025-06-14

2-Cyclobutylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyclobutylpropanoic acid

• MDL： MFCD09908184
• Inchi： 1S/C7H12O2/c1-5(7(8)9)6-3-2-4-6/h5-6H,2-4H2,1H3,(H,8,9)
• InChI Key： RHFMBAUXLFDCJS-UHFFFAOYSA-N
• SMILES： OC(C(C)C1CCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-Cyclobutylpropanoic acid

Comprehensive Overview of 2-Cyclobutylpropanoic Acid (CAS No. 1082453-55-1): Properties, Applications, and Industry Insights

2-Cyclobutylpropanoic acid (CAS No. 1082453-55-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This cyclobutane derivative belongs to the class of carboxylic acids, characterized by a four-membered cyclobutyl ring attached to a propanoic acid backbone. Its molecular formula C₇H₁₂O₂ and moderate molecular weight (128.17 g/mol) make it a versatile building block in synthetic chemistry.

The compound's steric constraints and ring strain from the cyclobutyl group contribute to its reactivity, a feature exploited in drug discovery for creating conformationally restricted analogs. Recent literature highlights its use in developing enzyme inhibitors and bioactive molecules, particularly in targeting protein-protein interactions where rigid structures are advantageous. Researchers frequently search for "2-Cyclobutylpropanoic acid synthesis" and "CAS 1082453-55-1 applications," reflecting growing industrial interest.

From a physicochemical perspective, 2-cyclobutylpropanoic acid typically appears as a colorless to pale yellow liquid or low-melting solid (exact melting point data varies by purity). Its solubility profile shows moderate polarity, dissolving well in common organic solvents like dichloromethane, THF, and ethyl acetate, but limited water solubility. These properties make it suitable for solution-phase reactions in medicinal chemistry workflows.

The synthetic routes to 1082453-55-1 often involve [3+2] cycloadditions or ring-contraction strategies, with recent advances focusing on catalytic asymmetric synthesis to access enantiomerically pure forms. Patent analyses reveal its incorporation in chiral auxiliaries and pharmaceutical intermediates, particularly for cardiovascular and CNS-targeting compounds. Queries like "buy 2-cyclobutylpropanoic acid" and "1082453-55-1 suppliers" indicate commercial demand from R&D organizations.

In green chemistry applications, 2-cyclobutylpropanoic acid derivatives have shown promise as biodegradable ligands in transition metal catalysis. Its constrained structure improves catalyst stability while potentially reducing metal leaching – a hot topic in sustainable fine chemical production. Environmental considerations drive searches for "eco-friendly cyclobutane derivatives" and "green synthesis CAS 1082453-55-1."

Analytical characterization of CAS 1082453-55-1 typically employs GC-MS, HPLC, and NMR spectroscopy, with the cyclobutyl protons appearing characteristically upfield (δ 1.5-2.5 ppm in ¹H NMR). Quality control protocols emphasize residual solvent analysis due to its common use in multi-step syntheses. Laboratories frequently search for "2-cyclobutylpropanoic acid NMR data" and "HPLC methods for 1082453-55-1."

The compound's structure-activity relationships (SAR) are of particular interest in fragment-based drug design. Its combination of lipophilicity (predicted LogP ~1.2) and three-dimensionality makes it valuable for probing hydrophobic binding pockets. Computational chemists often investigate "molecular docking with cyclobutyl fragments" and "1082453-55-1 conformational analysis."

Industrial scale-up of 2-cyclobutylpropanoic acid production faces challenges in ring-formation yields and purification of the strained system. Recent process chemistry publications describe improved continuous flow methods and cascade reactions to address these limitations. Manufacturers increasingly seek "large-scale synthesis 1082453-55-1" and "cost-effective cyclobutane production."

In material science, derivatives of CAS 1082453-55-1 have been explored as monomers for specialty polymers, where the cyclobutane ring imparts enhanced thermal stability. The compound's photochemical properties also attract attention for advanced coatings applications. Related search trends include "cyclobutyl-containing polymers" and "photoactive 2-cyclobutylpropanoic acid derivatives."

Regulatory status of 2-cyclobutylpropanoic acid varies by jurisdiction, but it generally falls under standard laboratory chemical classifications. Proper storage conditions (typically 2-8°C under inert atmosphere) and handling procedures (use of PPE) are recommended due to its carboxylic acid functionality. Compliance-focused queries include "1082453-55-1 safety data sheet" and "cyclobutylpropanoic acid regulatory information."

Emerging research directions for 1082453-55-1 include its potential in proteolysis targeting chimeras (PROTACs) and covalent inhibitor design. The cyclobutyl group's ability to modulate pharmacokinetic properties while maintaining metabolic stability makes it valuable in these cutting-edge therapeutic modalities. Scientific literature shows rising interest in "cyclobutane in drug delivery" and "1082453-55-1 biological activity."